6-cyclopropyl-2-{2-oxo-2-[4-(pyridin-2-yl)piperazin-1-yl]ethyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[2-oxo-2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]pyridazin-3-one
• InChI: InChI=1S/C18H21N5O2/c24-17-7-6-15(14-4-5-14)20-23(17)13-18(25)22-11-9-21(10-12-22)16-3-1-2-8-19-16/h1-3,6-8,14H,4-5,9-13H2
• InChI Key: RPEWUIOWMRGUGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridazinone ring, a piperazine ring, and a cyclopropyl group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridazinone ring, the introduction of the piperazine ring, and the attachment of the cyclopropyl group. Without specific synthesis protocols for this compound, it’s difficult to provide more detailed information.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The pyridazinone and piperazine rings are both heterocyclic structures, which can have interesting electronic and steric properties. The cyclopropyl group is a small, strained ring, which can also affect the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyridazinone and piperazine rings, for example, might undergo reactions typical of heterocycles. The cyclopropyl group could potentially undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of the polar pyridazinone and piperazine rings might make the compound more soluble in polar solvents.

Safety and Hazards

Without specific toxicity data for this compound, it’s difficult to provide accurate safety and hazard information. As with any chemical, safe handling practices should be followed.

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, as well as its potential biological activity. It could also be interesting to explore variations of this compound, such as different substituents on the rings.